Cas no 1070979-38-2 (methyl[(piperidin-3-yl)methyl]amine)

• Product Name: methyl[(piperidin-3-yl)methyl]amine
• CAS No: 1070979-38-2
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 829955
• Update Time: 2026-04-29

methyl[(piperidin-3-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(piperidin-3-yl)methanamine
• Methyl-piperidin-3-ylmethyl-amine
• N-methyl-1-piperidin-3-ylmethanamine
• N-methyl-3-Piperidinemethanamine
• ALBB-013243
• AM90573
• HT1034
• methylpiperidin-3-ylmethylamine
• MolPort-008-154-314
• SureCN2917957
• methyl[(piperidin-3-yl)methyl]amine

• Inchi： InChI=1S/C7H16N2/c1-8-5-7-3-2-4-9-6-7/h7-9H,2-6H2,1H3
• InChI Key： CYDMJLIOBYDVSP-UHFFFAOYSA-N
• SMILES： CNCC1CCCNC1

Computed Properties

• Exact Mass: 128.131
• Monoisotopic Mass: 128.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1A^2

Experimental Properties

• Density: 0.861
• Boiling Point: 175 ºC
• Flash Point: 55 ºC
• PSA: 24.06000
• LogP: 0.92510

Additional information on methyl[(piperidin-3-yl)methyl]amine

Methyl[(piperidin-3-yl)methyl]amine (CAS No. 1070979-38-2): A Comprehensive Overview

Methyl[(piperidin-3-yl)methyl]amine, a compound with the chemical formula C₉H₁₈N₂, is a significant molecule in the field of pharmaceutical research and development. This compound, identified by its unique CAS number 1070979-38-2, has garnered attention due to its potential applications in various biochemical pathways and its role as an intermediate in the synthesis of more complex molecules. The structural motif of this amine, particularly the presence of a piperidine ring, makes it a valuable candidate for further exploration in medicinal chemistry.

The< strong>piperidin-3-yl moiety in Methyl[(piperidin-3-yl)methyl]amine is a key feature that contributes to its chemical reactivity and biological activity. Piperidine derivatives are well-known for their versatility in drug design, often serving as pharmacophores in small-molecule drugs. The nitrogen atom in the piperidine ring can form hydrogen bonds and interact with various biological targets, making it an attractive scaffold for medicinal chemists. This compound’s ability to engage with biological systems has prompted extensive research into its potential therapeutic applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and cardiovascular functions. Methyl[(piperidin-3-yl)methyl]amine has been studied for its potential role in these areas due to its structural similarity to known bioactive molecules. For instance, researchers have explored its interactions with serotonin receptors, which are implicated in mood regulation and stress responses. The compound’s ability to interact with these receptors suggests that it could be a precursor for developing new treatments for conditions such as depression and anxiety.

The synthesis of Methyl[(piperidin-3-yl)methyl]amine involves multi-step organic reactions that highlight the compound’s synthetic utility. The process typically begins with the reaction of piperidine derivatives with appropriate alkylating agents to introduce the methylamine moiety. These reactions are often catalyzed by transition metals or acid/base conditions, depending on the specific synthetic route employed. The efficiency and yield of these reactions are crucial for producing sufficient quantities of the compound for further study.

One of the most compelling aspects of Methyl[(piperidin-3-yl)methyl]amine is its potential as a building block for more complex drug candidates. Medicinal chemists often use simpler molecules like this one as starting points to design molecules with enhanced pharmacological properties. By modifying the structure of Methyl[(piperidin-3-yl)methyl]amine, researchers can fine-tune its biological activity, solubility, and metabolic stability. This flexibility makes it an invaluable tool in the drug discovery pipeline.

Recent advancements in computational chemistry have also facilitated the study of Methyl[(piperidin-3-yl)methyl]amine. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental efforts and help identify promising derivatives for further testing. The integration of computational methods with traditional wet chemistry approaches has significantly accelerated the pace of drug discovery.

The pharmacokinetic properties of Methyl[(piperidin-3-yl)methyl]amine are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Studies have shown that modifications to the piperidine ring can influence these properties, making it possible to optimize the compound for better bioavailability and reduced toxicity. These findings are critical for translating laboratory discoveries into viable therapeutic agents.

In conclusion, Methyl[(piperidin-3-yl)methyl]amine (CAS No. 1070979-38-2) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, particularly the< strong>piperidin-3-yl moiety, make it a valuable intermediate for synthesizing more complex bioactive molecules. The growing body of research on this compound underscores its importance as a tool in drug discovery and development. As our understanding of its biological activities and synthetic possibilities continues to evolve, Methyl[(piperidin-3-yl)methyl]amine is poised to play an increasingly important role in future medical breakthroughs.